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Compound of Interest

Compound Name: Dembrexine

Cat. No.: B1219860

Dembrexine Hydrochloride: A Technical Guide
for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and pharmacological activities of Dembrexine hydrochloride. This
document is intended to serve as a core resource for researchers and professionals involved in
drug discovery and development.

Chemical Structure and Identification

Dembrexine hydrochloride is the hydrochloride salt of Dembrexine, a synthetic benzylamine
derivative. The pharmacologically active form is the trans-isomer.

Chemical Structure:

e |[UPAC Name: 2,4-dibromo-6-[[(trans-4-
hydroxycyclohexyl)amino]methyl]phenol;hydrochloride[1]

« CAS Number: 52702-51-9[1][2]

e Molecular Formula: C13H1sBr2CINO2[1]
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e Molecular Weight: 415.55 g/mol [1]
e InChl Key: BGRWLVRJIPTKQW-PFWPSKEQSA-N
e SMILES: C1CC(CCCINCC2=C(C(=CC(=C2)Br)Br)0)0.CI[1]

Physicochemical Properties

A summary of the known and computed physicochemical properties of Dembrexine
hydrochloride is presented in Table 1.

Table 1: Physicochemical Properties of Dembrexine Hydrochloride

Property Value Source

) ) ~235 °C (of a related
Melting Point _ [3]
hydrochloride salt)

Soluble in DMSO; Freely
- soluble in methanol; Slightly
Solubility ) [4115]
soluble in water and

anhydrous ethanol.

XLogP3-AA (Computed) 3 [6]

Data not readily available in
pKa . .
the public domain.

White or almost white,
Appearance _ [4]
crystalline powder.

Mechanism of Action

Dembrexine hydrochloride exhibits both mucolytic and anti-inflammatory properties, primarily
targeting the respiratory system.

Mucolytic Activity

The primary mechanism of action of Dembrexine hydrochloride is its mucolytic effect. It is
understood to:
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» Alter Mucus Composition: It modifies the constituents and viscosity of abnormal respiratory
mucus.

e Enhance Clearance: By reducing mucus viscosity, it improves the efficiency of the respiratory
tract's clearance mechanisms.

Anti-inflammatory and Other Activities

Beyond its mucolytic effects, Dembrexine hydrochloride has demonstrated anti-inflammatory
and other beneficial respiratory effects:

e Modulation of Signaling Pathways: It has been shown to interact with and modulate key
inflammatory signaling pathways, including the Nuclear Factor-kappa B (NF-kB) and
Mitogen-Activated Protein Kinase (MAPK) pathways. This modulation leads to a downstream
reduction in the expression of pro-inflammatory mediators.

¢ Increased Pulmonary Surfactant: Pharmacological studies suggest that Dembrexine
hydrochloride may increase lung compliance by impacting the anti-atelectase factor, which is
related to pulmonary surfactant.

A simplified representation of the proposed anti-inflammatory signaling pathway is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dembrexine hydrochloride | C13H18Br2CINO2 | CID 19381318 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Dembrexine Hydrochloride Research Compound [benchchem.com]

3. GB2239241A - Process for the preparation of N-(2-amino-3,5-dibromobenzyl)-trans-
amino-cyclohexanol - Google Patents [patents.google.com]

4. scribd.com [scribd.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1219860?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219860?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/19381318
https://pubchem.ncbi.nlm.nih.gov/compound/19381318
https://www.benchchem.com/product/b607055
https://patents.google.com/patent/GB2239241A/en
https://patents.google.com/patent/GB2239241A/en
https://www.scribd.com/document/955816589/885Dembrexine-Hydrochloride-Monohydrate-for-Veterinary-Use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. Buy Dembrexine hydrochloride | 52702-51-9 | >98% [smolecule.com]
e 6. Dembrexine | C13H17Br2NO2 | CID 72009 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Chemical structure and properties of Dembrexine
hydrochloride.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219860#chemical-structure-and-properties-of-
dembrexine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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